Cas no 2171181-60-3 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171181-60-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6330076
• PubChem ID: 165823643
• Update Time: 2025-06-07

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
• EN300-1575910
• 2171181-60-3

• Inchi： 1S/C25H30N2O5/c1-15(2)12-22(24(29)30)27-23(28)13-16(3)26-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t16-,22-/m0/s1
• InChI Key： MUZRQACGTWMTCL-AOMKIAJQSA-N
• SMILES： O(C(N[C@@H](C)CC(N[C@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171181-60-3)

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171181-60-3) is a synthetic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and biotechnology.

The Fmoc protection group is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids during the synthesis process. The presence of this protection group allows for precise control over the reactivity of the amino group, making it an essential tool in the design and synthesis of complex peptides and proteins. The compound's structure, characterized by a chiral center at the 3-position of the butanamide moiety and a methyl group at the 4-position of the pentanoic acid, contributes to its stability and selectivity in various chemical reactions.

Recent advancements in the field have highlighted the importance of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a building block for synthesizing peptides with enhanced bioavailability and reduced immunogenicity. These properties are particularly valuable in the development of peptide-based drugs for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

In addition to its role in drug development, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid has also been explored for its potential in diagnostic applications. The Fmoc protection group can be selectively removed under specific conditions, allowing for the controlled release of active peptides or proteins. This feature is particularly useful in developing targeted drug delivery systems where precise control over drug release is critical.

The synthesis of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with other amino acids or functional groups. The use of advanced synthetic techniques and catalysts has significantly improved the efficiency and yield of this process, making it more accessible for large-scale production.

From a safety perspective, handling this compound requires adherence to standard laboratory practices to ensure both personal safety and environmental protection. While it is not classified as a hazardous material, proper storage and disposal procedures should be followed to prevent any potential risks. Researchers working with this compound are advised to use appropriate personal protective equipment (PPE) and work in well-ventilated areas.

In conclusion, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171181-60-3) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique properties make it an invaluable tool for synthesizing complex peptides and proteins, opening new avenues for drug development and diagnostic applications. As research continues to evolve, this compound is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced by society today.